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Compound of Interest

Compound Name: p-Toluenesulfonyl azide

Cat. No.: B3030667

This technical guide provides a comprehensive overview of the physical properties of p-
toluenesulfonyl azide, with a specific focus on its melting point and solubility. The information
is tailored for researchers, scientists, and professionals in drug development, presenting
guantitative data, detailed experimental protocols, and logical workflows.

Core Physical Properties

p-Toluenesulfonyl azide, also known as tosyl azide (TsNs), is a key reagent in organic
synthesis, primarily used for the introduction of azide and diazo functional groups.[1] Its
physical state at or near ambient temperature is of critical importance for its handling and
application in various chemical reactions.

Data Presentation

The known physical properties of p-toluenesulfonyl azide are summarized in the table below
for quick reference.
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Property Value Notes
The compound is a colorless
) ) 21-22 °C (70-72 °F; 294-295 oil that may crystallize to a
Melting Point . . . .
K) white solid upon refrigeration.
[11[2]
) o ] Dependent on the ambient
Oily colorless liquid or white ) )
Appearance id temperature relative to its
soli
melting point.
N , 110-115 °C (230-239 °F) at
Boiling Point
0.001 mmHg
Density ~1.286 g/cm3
Molecular Formula C7H7N302S
Molar Mass 197.21 g-mol—t

Solubility Profile

Quantitative solubility data for p-toluenesulfonyl azide in a wide range of organic solvents is

not extensively documented in publicly available literature. However, its solubility

characteristics can be inferred from its common applications and available commercial

formulations. It is generally considered to be soluble in many common organic solvents.
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Solvent Qualitative Solubility Basis of Information

Commercially available as a

Toluene Soluble o
solution in toluene.

Used as a solvent in its
Acetone Soluble synthesis from tosyl chloride

and sodium azide.[1][2]

Used as an extraction solvent

Dichloromethane Soluble o )
during its synthesis.[2]
Employed as a solvent in diazo
Acetonitrile Soluble transfer reactions involving p-

toluenesulfonyl azide.[2]

It is important to note that while p-toluenesulfonyl azide is one of the more stable organic
azides, it is still considered a potential explosive and should be handled with care, particularly
when heated.[1]

Experimental Protocols

Detailed methodologies for the determination of the physical properties and for the synthesis of
p-toluenesulfonyl azide are crucial for reproducible research.

Melting Point Determination

The melting point of p-toluenesulfonyl azide can be determined using a standard capillary
tube method with an apparatus such as a Mel-Temp or a Thiele tube.

Protocol:

o Sample Preparation: If the sample is a solid, a small amount is finely powdered. If it is a
liquid, it should be induced to crystallize by cooling. The powdered solid is then packed into a

capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.
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Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
initial melting point. The temperature at which the entire solid has transformed into a clear
liquid is recorded as the final melting point. For a pure compound, this melting range should
be narrow, typically 0.5-1.5 °C.[3]

Qualitative Solubility Determination

A general procedure to assess the solubility of p-toluenesulfonyl azide in various organic
solvents is as follows:

Protocol:

o Sample Preparation: A small, measured amount of p-toluenesulfonyl azide (e.g., 10 mg) is
placed in a small test tube.

e Solvent Addition: A measured volume of the desired solvent (e.g., 0.5 mL) is added to the
test tube.

o Observation: The mixture is agitated or vortexed at a constant temperature (e.g., room
temperature).

o Assessment: The substance is classified as "soluble" if it completely dissolves, "partially
soluble™ if some of it dissolves, and "insoluble” if no significant dissolution is observed. This
process can be repeated with different solvents to create a solubility profile.

Synthesis of p-Toluenesulfonyl Azide

p-Toluenesulfonyl azide is commonly prepared by the reaction of p-toluenesulfonyl chloride
with sodium azide.[1][2]

Protocol:

o Reaction Setup: A solution of p-toluenesulfonyl chloride in acetone is prepared in a round-
bottom flask equipped with a magnetic stirrer. The flask is cooled in an ice bath.
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e Addition of Sodium Azide: An aqueous solution of sodium azide is added dropwise to the
stirred solution of p-toluenesulfonyl chloride, maintaining the temperature at O °C.

e Reaction: The reaction mixture is allowed to warm to room temperature and stirred for
several hours.

e Workup: The acetone is removed under reduced pressure. The remaining agueous solution
is extracted with dichloromethane.

 Purification: The combined organic layers are washed with water and brine, then dried over
anhydrous magnesium sulfate. The solvent is removed under reduced pressure to yield p-
toluenesulfonyl azide as a colorless oil.[2]

Visualizations

The following diagrams illustrate the synthesis of p-toluenesulfonyl azide and a common
application in a diazo transfer reaction.
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in Acetone

Workup:
Reaction at 0°C to RT & RemO\@ FEERE p-Toluenesulfonyl Azide
2. Extract with Dichloromethane
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Caption: Synthesis of p-Toluenesulfonyl Azide.
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Caption: Diazo Transfer Reaction Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3030667?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

